Cas no 30201-39-9 (2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(3-nitrophenyl)hydrazone])

• Product Name: 2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(3-nitrophenyl)hydrazone]
• CAS No: 30201-39-9
• MF: C₁₂H₁₁N₅O₅
• MW: 305.246241807938
• CID: 321338
• PubChem ID: 281534
• Update Time: 2025-04-19

2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(3-nitrophenyl)hydrazone] Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(3-nitrophenyl)hydrazone]
• 1,3-dimethyl-5-[(3-nitrophenyl)hydrazinylidene]-1,3-diazinane-2,4,6-trione
• AC1NTJ4B
• NSC134367
• NSC-134367
• DTXSID80419196
• AKOS003612562
• 30201-39-9

• Inchi： 1S/C12H11N5O5/c1-15-10(18)9(11(19)16(2)12(15)20)14-13-7-4-3-5-8(6-7)17(21)22/h3-6,18H,1-2H3/b14-13+
• InChI Key： XYSLBNCXXVDBHV-BUHFOSPRSA-N
• SMILES： OC1=C(C(N(C)C(N1C)=O)=O)/N=N/C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 305.07613
• Monoisotopic Mass: 305.07601847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 125.22
• LogP: 0.88510